Cas no 1494308-13-2 (2-(1-cyclobutylcyclopropyl)ethan-1-amine)

• Product Name: 2-(1-cyclobutylcyclopropyl)ethan-1-amine
• CAS No: 1494308-13-2
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5898490
• PubChem ID: 82418293
• Update Time: 2025-05-25

2-(1-cyclobutylcyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyclobutylcyclopropyl)ethan-1-amine
• 1494308-13-2
• EN300-1804334

• Inchi： 1S/C9H17N/c10-7-6-9(4-5-9)8-2-1-3-8/h8H,1-7,10H2
• InChI Key： BZNZHPBIQOHORR-UHFFFAOYSA-N
• SMILES： NCCC1(CC1)C1CCC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(1-cyclobutylcyclopropyl)ethan-1-amine

Chemical Profile of 2-(1-cyclobutylcyclopropyl)ethan-1-amine (CAS No. 1494308-13-2)

2-(1-cyclobutylcyclopropyl)ethan-1-amine is a specialized organic compound characterized by its intricate bicyclic structure, which comprises a cyclobutyl group fused with a cyclopropyl moiety. This unique architectural framework imparts distinct chemical and pharmacological properties, making it a subject of significant interest in the field of medicinal chemistry. The compound’s molecular formula and connectivity contribute to its potential utility in the design of novel therapeutic agents, particularly in addressing complex biological targets.

The CAS number 1494308-13-2 serves as a unique identifier for this chemical entity, facilitating precise referencing in scientific literature, regulatory filings, and industrial applications. Its structural complexity necessitates advanced synthetic methodologies for its preparation, often involving multi-step reactions that highlight the ingenuity of modern organic synthesis. The presence of both cyclobutyl and cyclopropyl rings introduces steric and electronic features that can modulate interactions with biological receptors, offering a rich scaffold for drug discovery efforts.

Recent advancements in computational chemistry have enabled the systematic exploration of 2-(1-cyclobutylcyclopropyl)ethan-1-amine’s pharmacophoric attributes. Molecular docking studies have revealed its potential binding affinity to various protein targets, including enzymes and receptors implicated in metabolic disorders and inflammatory pathways. These virtual screening approaches have guided experimental efforts toward optimizing its pharmacological profile, demonstrating the synergy between theoretical modeling and empirical synthesis.

In the realm of medicinal chemistry, the development of novel heterocyclic compounds remains a cornerstone for innovation. The structural motif of 1-cyclobutylcyclopropyl ethylamine has garnered attention due to its ability to mimic natural bioactive scaffolds while introducing structural novelty. Such compounds are often investigated for their potential as kinase inhibitors, G protein-coupled receptor modulators, or as intermediates in the synthesis of more complex molecules. The bicyclic framework enhances both metabolic stability and oral bioavailability, key factors in drug candidate progression.

The synthesis of 2-(1-cyclobutylcyclopropyl)ethan-1-amine presents unique challenges due to the rigidity imparted by the fused rings. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing such strained systems efficiently. Palladium-catalyzed cross-coupling reactions, for instance, have been employed to form key carbon-carbon bonds within this framework, enabling access to derivatives with modified substituents for further functionalization. Such synthetic strategies underscore the importance of interdisciplinary collaboration between organic chemists and biochemists.

Preclinical studies have begun to explore the biological activity of derivatives inspired by 2-(1-cyclobutylcyclopropyl)ethan-1-amine, particularly in contexts where steric constraints are critical for receptor binding. Initial findings suggest promising interactions with targets relevant to neurological disorders and cardiovascular diseases, where precise three-dimensional orientation is paramount. The compound’s ability to engage multiple binding sites simultaneously may also contribute to its therapeutic potential as a polypharmacological agent.

The role of spectroscopic techniques in characterizing CAS No. 1494308-13-2 cannot be overstated. Nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its molecular structure, confirming the connectivity of atoms and identifying functional groups through spin-spin coupling patterns. High-resolution mass spectrometry (HRMS) further validates molecular weight determinations and detects any impurities or degradants that may arise during synthesis or storage. These analytical methods are essential for ensuring batch-to-batch consistency in pharmaceutical applications.

The future direction of research on 2-(1-cyclobutylcyclopropyl)ethan-1-amine lies in expanding its chemical space through derivatization strategies. Introducing diverse substituents at strategic positions within the bicyclic core could unlock novel biological activities or enhance pharmacokinetic properties such as solubility and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these endeavors forward, leveraging cutting-edge technologies like flow chemistry and automated synthesis platforms.

The broader significance of this compound lies in its representation of how structural complexity can be leveraged to develop innovative therapeutics. As drug discovery continues to evolve beyond simple linear molecules toward more sophisticated architectures, compounds like 2-(1-cyclobutylcyclopropyl)ethan-1-amine exemplify the potential rewards of exploring nature-inspired designs at the molecular level. Their study not only advances our understanding of fundamental chemical principles but also paves the way for next-generation medicines capable of addressing unmet medical needs.